Cas no 2098086-79-2 (Pyridin-4-yl(pyrrolidin-3-yl)methanone dihydrochloride)

• Product Name: Pyridin-4-yl(pyrrolidin-3-yl)methanone dihydrochloride
• CAS No: 2098086-79-2
• MF: C₁₀H₁₄Cl₂N₂O
• MW: 249.136960506439
• CID: 5044546
• Update Time: 2025-06-26

Pyridin-4-yl(pyrrolidin-3-yl)methanone dihydrochloride Chemical and Physical Properties

Names and Identifiers

• pyridin-4-yl(pyrrolidin-3-yl)methanone dihydrochloride
• pyridin-4-yl(pyrrolidin-3-yl)methanone;dihydrochloride
• Pyridin-4-yl(pyrrolidin-3-yl)methanone dihydrochloride

• Inchi： 1S/C10H12N2O.2ClH/c13-10(9-3-6-12-7-9)8-1-4-11-5-2-8;;/h1-2,4-5,9,12H,3,6-7H2;2*1H
• InChI Key： YEKVWXMDEWNERV-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1C=CN=CC=1)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Topological Polar Surface Area: 42

Additional information on Pyridin-4-yl(pyrrolidin-3-yl)methanone dihydrochloride

Introduction to Pyridin-4-yl(pyrrolidin-3-yl)methanone dihydrochloride (CAS No. 2098086-79-2)

Pyridin-4-yl(pyrrolidin-3-yl)methanone dihydrochloride (CAS No. 2098086-79-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(pyrrolidin-3-ylcarbonyl)pyridine dihydrochloride, is a derivative of pyridine and pyrrolidine, two important heterocyclic compounds with a wide range of biological activities. The unique structural features of this compound make it a promising candidate for various therapeutic applications, particularly in the areas of neurology and oncology.

The chemical structure of Pyridin-4-yl(pyrrolidin-3-yl)methanone dihydrochloride consists of a pyridine ring connected to a pyrrolidine ring via a carbonyl group, with the entire molecule being in the form of a dihydrochloride salt. This structure confers several key properties, including high solubility in water and enhanced bioavailability, which are crucial for its potential use in drug development.

Recent studies have highlighted the pharmacological properties of Pyridin-4-yl(pyrrolidin-3-yl)methanone dihydrochloride. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects. It has been found to inhibit the activity of certain enzymes involved in neurodegenerative processes, such as Alzheimer's disease and Parkinson's disease. The mechanism of action involves modulating the levels of neurotransmitters and reducing oxidative stress, thereby protecting neuronal cells from damage.

In addition to its neuroprotective properties, Pyridin-4-yl(pyrrolidin-3-yl)methanone dihydrochloride has also shown promise in cancer research. Studies conducted at the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to interfere with specific signaling pathways that are aberrantly activated in cancer cells, such as the PI3K/AKT/mTOR pathway.

The synthesis of Pyridin-4-yl(pyrrolidin-3-yl)methanone dihydrochloride involves several well-established chemical reactions. Typically, the synthesis begins with the reaction of 4-pyridinecarboxylic acid with pyrrolidine to form the amide intermediate. This intermediate is then converted into the final product by treating it with hydrochloric acid to form the dihydrochloride salt. The process is highly reproducible and can be scaled up for large-scale production.

The safety profile of Pyridin-4-yl(pyrrolidin-3-yl)methanone dihydrochloride has been extensively evaluated in preclinical studies. Toxicology assessments have shown that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These findings support its potential for further development as a therapeutic agent.

In conclusion, Pyridin-4-yl(pyrrolidin-3-yl)methanone dihydrochloride (CAS No. 2098086-79-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurology and oncology. As ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits, this compound holds significant promise for improving patient outcomes in various medical conditions.